BENGHE Foundational & Exploratory

Check Availability & Pricing

4-1sopropyl-2-nitroaniline material safety data
sheet (MSDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Isopropyl-2-nitroaniline

Cat. No.: B181355

An In-Depth Technical Guide to the Safe Handling of 4-lsopropyl-2-nitroaniline

Executive Summary and Strategic Hazard Overview

4-1sopropyl-2-nitroaniline is an aniline derivative with significant utility as an intermediate in
organic synthesis, particularly in the development of novel pharmaceuticals and specialized
chemical agents.[1][2] Its molecular structure, featuring an electron-donating amino group and
an electron-withdrawing nitro group on an aromatic ring, imparts unigue reactivity but also
necessitates a rigorous and informed approach to safety.[2][3] This guide moves beyond the
standard Material Safety Data Sheet (MSDS) format to provide researchers, scientists, and
drug development professionals with a deeper understanding of the causality behind safety
protocols. The primary hazards associated with this compound and related nitroanilines include
high acute toxicity if swallowed, inhaled, or in contact with skin, and the potential for target
organ damage through prolonged or repeated exposure.[4][5] A proactive and evidence-based
safety culture is paramount when incorporating this reagent into any research or development
workflow.

Core Hazard Profile

The Globally Harmonized System (GHS) classification for analogous nitroaniline compounds
provides a critical framework for assessing the risks of 4-lsopropyl-2-nitroaniline. The primary
hazards are summarized below.
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Figure 1: GHS Hazard Profile for Nitroanilines
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Caption: Figure 1: GHS Hazard Profile for Nitroanilines.

Physicochemical and Structural Profile

Understanding the physical properties of 4-Isopropyl-2-nitroaniline is fundamental to its safe
handling, storage, and use in experimental design. For instance, its solid form at room
temperature necessitates protocols to control dust generation.
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Property Value Source
Chemical Formula CoH12N202 [61[7]
Molecular Weight 180.2 g/mol [61[7]
CAS Number 63649-64-9 [71[8]
Appearance Orange oil or liquid/solid [819]
Boiling Point 142-144 °C at 0.4 mm Hg [8]
Flash Point 133.5°C [8]

Toxicological Profile and Mechanistic Insights

While specific toxicological studies on 4-lsopropyl-2-nitroaniline are not extensively
published, the data for the parent compound, 4-nitroaniline, provides a robust surrogate for
assessing potential health effects. The toxicity of nitroanilines is a significant concern. They are
readily absorbed through inhalation, ingestion, and skin contact.

Mechanism of Toxicity: The primary mechanism of systemic toxicity for aromatic nitro and
amino compounds is the induction of methemoglobinemia. In the body, the nitro group can be
reduced, leading to metabolites that oxidize the ferrous iron (Fe2*) in hemoglobin to its ferric
state (Fe3*), forming methemoglobin. Methemoglobin is incapable of binding and transporting
oxygen, leading to cyanosis (a bluish discoloration of the skin) and, in severe cases, hypoxia.
The onset of symptoms can be delayed for 2 to 4 hours after exposure.

o Acute Toxicity: Classified as toxic if swallowed, in contact with skin, or if inhaled.[4][5][10]
Oral LD50 in rats for 4-nitroaniline is 750 mg/kg.[11]

o Skin and Eye Irritation: May cause skin irritation.[12] Direct contact with the eyes can cause
serious damage.[13]

o Specific Target Organ Toxicity (Repeated Exposure): Prolonged or repeated exposure may
cause damage to organs, with the blood (due to methemoglobin formation), heart, lungs, and
liver being primary targets.[14]
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Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential. Engineering controls form the first
line of defense, supplemented by rigorous PPE protocols.

Engineering Controls

o Ventilation: All handling of 4-Isopropyl-2-nitroaniline, especially as a solid, must occur in a
certified chemical fume hood to prevent inhalation of dust or vapors.[7][15] For larger
guantities, a closed system is recommended.

» Emergency Equipment: A safety shower and eyewash station must be immediately
accessible in the laboratory.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the scale and nature of the operation. The following
workflow provides a decision-making framework.
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Figure 2: PPE Selection Workflow
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Figure 3: Laboratory Spill Response Workflow
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Caption: Figure 3: Laboratory Spill Response Workflow.
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First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in mitigating the effects of exposure. [16]Show the
safety data sheet to the attending medical professional. [13]

 Inhalation: Move the victim to fresh air. [7]If breathing is difficult, administer oxygen. If not
breathing, begin artificial respiration immediately. Do not use mouth-to-mouth resuscitation.
[7]Seek immediate medical attention. [16]* Skin Contact: Immediately remove all
contaminated clothing. [13]Wash the affected area with soap and plenty of water for at least
15 minutes. [7][10]Seek immediate medical attention. [16]* Eye Contact: Immediately rinse
eyes cautiously with pure water for at least 15 minutes, holding the eyelids open. [7]
[L3]JRemove contact lenses if present and easy to do. [13]Seek immediate medical attention.
[16]* Ingestion: Rinse mouth with water. Do NOT induce vomiting. [7][13]Never give anything
by mouth to an unconscious person. [7]Call a physician or Poison Control Center
immediately. [7][13]

Environmental Fate and Disposal

4-1sopropyl-2-nitroaniline and related compounds are considered harmful or very toxic to
aquatic life, with potentially long-lasting effects. [4][13][16]

o Environmental Precautions: Prevent the chemical from entering drains, surface water, or soil.
[7]Discharge into the environment must be avoided. [7]* Waste Disposal: Disposal must be
carried out in accordance with official federal, state, and local regulations. [13]The material
may be mixed with a combustible solvent and burned in a chemical incinerator equipped with
an afterburner and scrubber.

Synthesis and Reactivity Considerations

4-1sopropyl-2-nitroaniline is often synthesized via electrophilic aromatic substitution (nitration)
of a precursor aniline or through the hydrolysis of an N-protected intermediate. [3]
[9]Researchers should be aware that such syntheses can result in impurities, including starting
materials or regioisomers, which may have their own hazard profiles.

e Chemical Stability: The compound is stable under recommended storage conditions. [4]*
Hazardous Reactions: No dangerous reactions are known under normal conditions of use.
[4]* Incompatible Materials: Avoid strong oxidizing agents, acids, and acid anhydrides. [14]*
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Hazardous Decomposition Products: Under fire conditions, toxic fumes such as nitrogen
oxides (NOXx), carbon monoxide (CO), and carbon dioxide (COz2) may be released. [4][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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